Cas no 1458-20-4 (Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate)

• Product Name: Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate
• CAS No: 1458-20-4
• MF: C₆H₇BrN₄O₂
• MW: 247.049379587173
• MDL: MFCD18914369
• CID: 1092176
• PubChem ID: 53407676
• Update Time: 2025-04-20

Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate
• 3,5-Diamino-6-bromo-pyrazine-2-carboxylic acid methyl ester
• C6H7BrN4O2
• 4244AJ
• FCH1348009
• AK146560
• AX8284120
• MFCD18914369
• DA-32797
• DS-8603
• AKOS022186838
• AC-29658
• F12535
• CS-0150752
• Methyl3,5-diamino-6-bromopyrazine-2-carboxylate
• 1458-20-4
• BAA45820
• 2-Pyrazinecarboxylic acid, 3,5-diamino-6-bromo-, methyl ester
• SB33691
• DTXSID90695984
• SCHEMBL14891967

• MDL： MFCD18914369
• Inchi： 1S/C6H7BrN4O2/c1-13-6(12)2-4(8)11-5(9)3(7)10-2/h1H3,(H4,8,9,11)
• InChI Key： IVDQNAQLYWSLTG-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 245.97524g/mol
• Monoisotopic Mass: 245.97524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 0.8

Experimental Properties

• Boiling Point: 433.1±40.0°C at 760 mmHg

Methyl 3,5-diamino-6-bromopyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD268256)